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Compound of Interest

Compound Name: Dichlorophen

Cat. No.: B075788 Get Quote

The safe and compliant disposal of dichlorophen is critical for ensuring laboratory safety and

environmental protection. Dichlorophen is classified as a hazardous substance that is harmful

if swallowed, causes serious eye irritation, and is very toxic to aquatic life with long-lasting

effects.[1][2] Adherence to the following procedural guidelines is essential for researchers,

scientists, and drug development professionals to mitigate risks and ensure regulatory

compliance.

Immediate Safety and Handling Precautions
Before beginning any disposal process, it is imperative to handle dichlorophen with

appropriate safety measures in a controlled environment.

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile),

safety goggles with side shields or chemical splash goggles, and a protective lab coat.[3] For

tasks with a risk of dust generation or aerosolization, a NIOSH-approved respirator may be

necessary.[3]

Ventilation: All handling of dichlorophen and its waste should be conducted in a well-

ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[3]

[4]

Emergency Facilities: Ensure that an eye wash station and emergency shower are readily

accessible when handling this product.[1]
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Spill Management
In the event of a spill, immediate action is necessary to prevent exposure and environmental

contamination.

Evacuate and Ventilate: Isolate the spill area immediately.[5] Ensure the area is well-

ventilated.

Containment: For solid spills, avoid generating dust.[1][6] For liquid spills, use an inert, non-

combustible absorbent material like sand or earth to contain the spill.[3][5] Do not use

combustible materials such as sawdust.[3]

Collection: Carefully collect the spilled material using non-sparking tools and place it into a

clearly labeled, sealable container for hazardous waste.[3][4]

Decontamination: Wash the contaminated area thoroughly with soap and water.[3] All

cleaning materials must also be disposed of as hazardous waste.

Reporting: Spillages or uncontrolled discharges into watercourses must be immediately

reported to the Environmental Agency or other appropriate regulatory body.[1]

Step-by-Step Disposal Protocol
Dichlorophen waste is classified as hazardous and must not be disposed of down the drain or

in regular trash.[1][3] The primary and recommended method for disposal is through a licensed

hazardous waste disposal company, typically involving high-temperature incineration.[4][7][8]

Waste Segregation and Collection:

Designated Container: Use a dedicated, compatible, and leak-proof container for

collecting dichlorophen waste and any contaminated materials (e.g., pipette tips, gloves,

absorbent paper).[3][9] The container must have a secure, tight-fitting lid.[9]

Halogenated Waste Stream: Dichlorophen is a halogenated organic compound and must

be segregated into the "halogenated organic waste" stream.[8] Do not mix it with non-

halogenated, reactive, or other incompatible waste streams.[8][9]

Container Labeling:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://redox.com/wp-content/sds/1984.pdf
https://safety365.sevron.co.uk/substances/accessSDS/SDS-6993-590ebe2b9b0f88.29480931
https://datasheets.scbt.com/sc-255083.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_O_3_4_dichlorophenyl_hydroxylamine_A_Step_by_Step_Guide.pdf
https://redox.com/wp-content/sds/1984.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_O_3_4_dichlorophenyl_hydroxylamine_A_Step_by_Step_Guide.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_O_3_4_dichlorophenyl_hydroxylamine_A_Step_by_Step_Guide.pdf
https://www.chemicalbook.com/msds/dichlorophen.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_O_3_4_dichlorophenyl_hydroxylamine_A_Step_by_Step_Guide.pdf
https://safety365.sevron.co.uk/substances/accessSDS/SDS-6993-590ebe2b9b0f88.29480931
https://www.benchchem.com/product/b075788?utm_src=pdf-body
https://safety365.sevron.co.uk/substances/accessSDS/SDS-6993-590ebe2b9b0f88.29480931
https://www.benchchem.com/pdf/Safe_Disposal_of_O_3_4_dichlorophenyl_hydroxylamine_A_Step_by_Step_Guide.pdf
https://www.chemicalbook.com/msds/dichlorophen.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1819516254_DICHLOROPHENE-CASNO-97-23-4-MSDS.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_4_2_6_Dichlorophenyl_1_butene_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b075788?utm_src=pdf-body
https://www.benchchem.com/pdf/Safe_Disposal_of_O_3_4_dichlorophenyl_hydroxylamine_A_Step_by_Step_Guide.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_5_2_3_Dichlorophenyl_furan_2_carbaldehyde_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_5_2_3_Dichlorophenyl_furan_2_carbaldehyde_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b075788?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_4_2_6_Dichlorophenyl_1_butene_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_4_2_6_Dichlorophenyl_1_butene_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_5_2_3_Dichlorophenyl_furan_2_carbaldehyde_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075788?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Clearly label the waste container with the words "Hazardous Waste."[9]

Identify the contents with the full chemical name: "Dichlorophen."[9]

Affix appropriate hazard pictograms, including symbols for health hazard and

environmental hazard.[8]

Waste Storage:

Keep waste containers securely closed at all times, except when adding waste.[10]

Store the sealed container in a designated, secure satellite accumulation area within the

laboratory.[8]

The storage area should be cool, dry, well-ventilated, and away from incompatible

materials such as strong oxidizing agents.[1][3]

Arranging for Final Disposal:

Contact EHS: When the waste container is nearly full, contact your institution's

Environmental Health and Safety (EHS) office to arrange for pickup and disposal.[3][8]

Licensed Disposal Company: The disposal must be handled by a licensed and qualified

hazardous waste disposal company.[3][7] The most common method is to dissolve or mix

the material with a combustible solvent and burn it in a chemical incinerator with a

scrubber to remove effluent gases.[1][4][7]

Documentation: Maintain accurate records of the amount of waste generated and its

disposal date, and complete all necessary hazardous waste disposal forms as required by

your institution and local regulations.[3][9]

Quantitative Data and Classifications
The following table summarizes key quantitative data and transport information for

dichlorophen, which is essential for proper shipping and handling by waste management

professionals.
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Parameter Value / Classification Source

UN Number 3077 [1][7]

Proper Shipping Name

ENVIRONMENTALLY

HAZARDOUS SUBSTANCE,

SOLID, N.O.S. (Dichlorophen)

[1][7]

Transport Hazard Class
9 (Miscellaneous hazardous

materials)
[1][7]

Packing Group III [1][7]

Aquatic Toxicity (Fish)

LC50 - Pimephales promelas

(fathead minnow) - 0.31 mg/l -

96.0 h

[7]

GHS Hazard Statements

H302 (Harmful if swallowed),

H319 (Causes serious eye

irritation), H400 (Very toxic to

aquatic life), H410 (Very toxic

to aquatic life with long lasting

effects)

[1][7]

Operational Workflow for Dichlorophen Disposal
The following diagram illustrates the step-by-step workflow for the proper handling and disposal

of dichlorophen waste in a laboratory setting.
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Caption: Disposal workflow for dichlorophen hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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